Cas no 19893-23-3 (Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl])

• Product Name: Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl]
• CAS No: 19893-23-3
• MF: C₃₆H₆₃N₃O₉
• MW: 681.900131464005
• CID: 194633
• PubChem ID: 3010888
• Update Time: 2025-04-19

Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl]
• 4,10,16-trimethyl-3,9,15-tris(2-methylpropyl)-6,12,18-tri(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• Enniatin C
• N-Methylcyclo(L-Leu-D-Hmb-N-methyl-L-Leu-D-Hmb-N-methyl-L-Leu-D-Hmb-)
• Cyclo(D-Hmb-N-methyl-L-Leu-D-Hmb-N-methyl-L-Leu-D-Hmb-N-methyl-L-Leu-)
• (3S,6R,9S,12R,15S,18R)-3,9,15-triisobutyl-6,12,18-triisopropyl-4,10,16-trimethyl-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexaone
• CHEBI:223003
• ENNIATIN C [MI]
• Leucine, N-(2-hydroxy-3-methylbutyryl)-N-methyl-, trimol. cyclic ester
• CYCLO((2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL-(2R)-2-HYDROXY-3-METHYLBUTANOYL-N-METHYL-L-LEUCYL)
• (3S,6R,9S,12R,15S,18R)-3,9,15-triisobutyl-6,12,18-triisopropyl-4,10,16-trimethyl-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• AKOS030622854
• ENNIATIN-C
• UNII-KI886GV7NT
• KI886GV7NT
• 1,7,13-Trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone, 4,10,16-trimethyl-6,12,18-tris(1-methylethyl)-3,9,15-tris(2-methylpropyl)-, (3S,6R,9S,12R,15S,18R)-
• Q27282264
• antibiotic 86-88
• EnniatinC
• 19893-23-3
• (3S,6R,9S,12R,15S,18R)-4,10,16-trimethyl-3,9,15-tris(2-methylpropyl)-6,12,18-tri(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• SCHEMBL621539
• DTXSID10941758

• Inchi： 1S/C36H63N3O9/c1-19(2)16-25-34(43)46-29(23(9)10)32(41)38(14)27(18-21(5)6)36(45)48-30(24(11)12)33(42)39(15)26(17-20(3)4)35(44)47-28(22(7)8)31(40)37(25)13/h19-30H,16-18H2,1-15H3/t25-,26-,27-,28+,29+,30+/m0/s1
• InChI Key： WICJNWLMJRLFKQ-NHODMIADSA-N
• SMILES： O1C([C@H](CC(C)C)N(C)C([C@@H](C(C)C)OC([C@H](CC(C)C)N(C)C([C@@H](C(C)C)OC([C@H](CC(C)C)N(C)C([C@H]1C(C)C)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 681.45669
• Monoisotopic Mass: 681.456431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 7.6

Experimental Properties

• Density: 1.012
• Boiling Point: 848°Cat760mmHg
• Flash Point: 466.6°C
• Refractive Index: 1.455
• PSA: 139.83

Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-leucyl] Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides